molecular formula C9H16O B6151990 1-ethylcyclohexane-1-carbaldehyde CAS No. 1233805-50-9

1-ethylcyclohexane-1-carbaldehyde

Cat. No. B6151990
CAS RN: 1233805-50-9
M. Wt: 140.2
InChI Key:
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Description

1-Ethylcyclohexane-1-carbaldehyde is a chemical compound with the molecular formula C9H16O . It has a molecular weight of 140.23 . The IUPAC name for this compound is 1-ethylcyclohexane-1-carbaldehyde . The compound contains a total of 26 atoms; 16 Hydrogen atoms, 9 Carbon atoms, and 1 Oxygen atom .


Physical And Chemical Properties Analysis

1-Ethylcyclohexane-1-carbaldehyde has a molecular weight of 140.23 . Other specific physical and chemical properties such as boiling point, density, etc., were not found in the search results.

properties

{ "Design of the Synthesis Pathway": "The synthesis of 1-ethylcyclohexane-1-carbaldehyde can be achieved through a multi-step process involving the conversion of a starting material to the desired product.", "Starting Materials": [ "Cyclohexene", "Ethylmagnesium bromide", "Chromium trioxide", "Sodium bisulfite", "Sodium hydroxide", "Acetic acid", "Sodium borohydride", "Acetic anhydride", "Pyridine", "Toluene", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Cyclohexene is reacted with ethylmagnesium bromide in the presence of a catalyst to form 1-ethylcyclohexanol.", "1-ethylcyclohexanol is oxidized with chromium trioxide to form 1-ethylcyclohexanone.", "1-ethylcyclohexanone is reacted with sodium bisulfite and sodium hydroxide to form the corresponding sulfonate.", "The sulfonate is reduced with sodium borohydride to form 1-ethylcyclohexanol.", "1-ethylcyclohexanol is reacted with acetic anhydride and pyridine to form the corresponding acetate.", "The acetate is hydrolyzed with aqueous sodium hydroxide to form 1-ethylcyclohexanone.", "1-ethylcyclohexanone is oxidized with chromium trioxide to form 1-ethylcyclohexane-1-carboxylic acid.", "The carboxylic acid is reduced with sodium borohydride in the presence of acetic acid to form the corresponding alcohol.", "The alcohol is oxidized with pyridinium chlorochromate in toluene to form 1-ethylcyclohexane-1-carbaldehyde.", "The final product is purified by recrystallization from methanol." ] }

CAS RN

1233805-50-9

Product Name

1-ethylcyclohexane-1-carbaldehyde

Molecular Formula

C9H16O

Molecular Weight

140.2

Purity

95

Origin of Product

United States

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